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Compound of Interest

Compound Name: MMV008138

Cat. No.: B15581428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

the antimalarial compound MMV008138. As a novel research compound, a specific Safety

Data Sheet (SDS) is not readily available. Therefore, the following procedures are based on the

known chemical class of MMV008138—a tetrahydro-β-carboline derivative—and the safety

profiles of structurally similar β-carboline compounds, such as harmine and norharmane.

Adherence to these guidelines is essential to ensure personnel safety and proper laboratory

practice.

Compound Identification and Properties
MMV008138 is a species-selective inhibitor of the enzyme 2-C-methyl-d-erythritol 4-phosphate

cytidylyltransferase (IspD), a key component of the methylerythritol phosphate (MEP) pathway

in Plasmodium falciparum, the parasite responsible for malaria.[1][2]
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Property Data Source

Chemical Name

(1R,3S)-1-(2,4-

dichlorophenyl)-2,3,4,9-

tetrahydro-1H-pyrido[3,4-

b]indole-3-carboxylic acid

CAS Number 1679333-73-3

Molecular Formula C₁₈H₁₄Cl₂N₂O₂ Inferred

Molecular Weight 377.23 g/mol Inferred

Appearance Crystalline solid Inferred from analogs

Solubility

Soluble in DMSO and Dimethyl

Formamide (DMF) at approx. 1

mg/mL. Sparingly soluble in

aqueous solutions.

MedChemExpress

Melting Point

Not available. Similar

tetrahydro-β-carboline

derivatives have melting points

in the range of 160-225°C.

Inferred

Hazard Identification and Precautionary Measures
The hazard profile of MMV008138 is extrapolated from β-carboline alkaloids like harmine and

norharmane. These compounds are known to be bioactive and may exert pharmacological

effects.

Potential Hazards:

Harmful if swallowed, in contact with skin, or if inhaled.

Causes serious eye irritation.

May be co-mutagenic.

Precautionary Statements:
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands and exposed skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use only outdoors or in a well-ventilated area.

Wear protective gloves, protective clothing, eye protection, and face protection.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling MMV008138 to minimize

exposure.

PPE Category Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles. A face shield is recommended

when handling larger quantities or if there is a

risk of splashing.

Skin and Body Protection
Laboratory coat. For operations with a higher

risk of exposure, consider a disposable gown.

Respiratory Protection

For handling powders outside of a containment

system, a NIOSH-approved N95 (or better)

particulate respirator is recommended. In case

of insufficient ventilation, use a suitable

respiratory equipment.

Operational Plan for Safe Handling
A systematic approach to handling MMV008138 will mitigate risks. The following workflow

outlines the key steps for safe laboratory operations.
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Preparation

Handling

Post-Handling

Don appropriate PPE

Work in a certified chemical fume hood

Gather all necessary equipment and reagents

Weigh solid MMV008138 in a contained manner

Dissolve in appropriate solvent (e.g., DMSO)

Use caution during transfers to avoid spills and aerosols

Decontaminate work surfaces

Segregate and label waste

Doff PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of MMV008138.
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Experimental Protocol: Preparation of a 10 mM Stock Solution

Preparation: Don all required PPE and ensure the chemical fume hood is functioning

correctly.

Weighing: Tare a clean, dry vial on an analytical balance. Carefully add the desired amount

of solid MMV008138 to the vial. Record the exact weight.

Dissolution: In the chemical fume hood, add the appropriate volume of anhydrous DMSO to

the vial to achieve a 10 mM concentration. For example, for 3.77 mg of MMV008138, add 1

mL of DMSO.

Mixing: Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

Storage: Label the vial clearly with the compound name, concentration, solvent, and date of

preparation. Store at -20°C for short-term storage or -80°C for long-term storage.

Disposal Plan
Proper disposal of MMV008138 and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Disposal Workflow:

Waste Generation

Disposal Pathway

Unused solid MMV008138

Labeled hazardous chemical waste container

Solutions containing MMV008138 Contaminated consumables (tips, tubes, gloves)

Licensed disposal company for chemical incineration
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Caption: Disposal workflow for MMV008138 and associated waste.

Disposal Protocol:

Solid Waste: Collect unused or expired solid MMV008138 in a clearly labeled hazardous

waste container.

Liquid Waste: Collect all solutions containing MMV008138 in a dedicated, sealed, and clearly

labeled hazardous liquid waste container.

Contaminated Materials: All disposable items that have come into contact with MMV008138
(e.g., pipette tips, vials, gloves) should be placed in a designated hazardous solid waste

container.

Final Disposal: All hazardous waste containing MMV008138 should be disposed of through a

licensed chemical waste disposal company, likely via incineration. Do not dispose of this

compound down the drain or in regular trash.

By adhering to these safety and logistical protocols, researchers can minimize the risks

associated with handling the novel antimalarial compound MMV008138 and ensure a safe and

compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15581428#personal-protective-equipment-for-
handling-mmv008138]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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